Cas no 1203274-93-4 (3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,6-difluorophenyl)urea)

• Product Name: 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,6-difluorophenyl)urea
• CAS No: 1203274-93-4
• MF: C₁₄H₇Cl₂F₂N₃OS₂
• MW: 406.25768494606
• CID: 5984324
• PubChem ID: 45503666
• Update Time: 2025-07-24

3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,6-difluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,6-difluorophenyl)urea
• 1-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-3-(2,6-difluorophenyl)urea
• 3-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-(2,6-difluorophenyl)urea
• AKOS024517809
• 1203274-93-4
• F5772-8168
• 1-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-3-(2,6-difluorophenyl)urea
• VU0519812-1

• Inchi： 1S/C14H7Cl2F2N3OS2/c15-10-4-6(12(16)24-10)9-5-23-14(19-9)21-13(22)20-11-7(17)2-1-3-8(11)18/h1-5H,(H2,19,20,21,22)
• InChI Key： GQOGBRHTDMILTE-UHFFFAOYSA-N
• SMILES： N(C1=NC(C2C=C(Cl)SC=2Cl)=CS1)C(NC1=C(F)C=CC=C1F)=O

Computed Properties

• Exact Mass: 404.938
• Monoisotopic Mass: 404.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 111A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,6-difluorophenyl)urea

Recent Advances in the Study of 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,6-difluorophenyl)urea (CAS: 1203274-93-4)

The compound 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,6-difluorophenyl)urea (CAS: 1203274-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and urea moieties, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. The following sections provide an overview of the latest research findings, methodologies, and potential applications of this compound.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,6-difluorophenyl)urea. In vitro assays have revealed its potent inhibitory effects on specific kinases, such as the fibroblast growth factor receptor (FGFR) family, which are implicated in various cancers. Structural-activity relationship (SAR) analyses have further highlighted the importance of the dichlorothiophene and difluorophenyl groups in enhancing binding affinity and selectivity.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers employed X-ray crystallography to resolve the co-crystal structure of the compound bound to FGFR1. This structural insight has provided a foundation for the rational design of next-generation inhibitors with improved pharmacokinetic properties. Additionally, in vivo studies using xenograft models have demonstrated significant tumor growth inhibition, further supporting its potential as a therapeutic agent.

Beyond its anticancer properties, recent investigations have explored the compound's utility in other therapeutic areas. For instance, preliminary data suggest its efficacy in modulating inflammatory pathways, making it a candidate for autoimmune disease treatment. However, challenges such as solubility and metabolic stability remain to be addressed in future optimization efforts.

In conclusion, 3-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-(2,6-difluorophenyl)urea represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and expand its applications, positioning it as a key player in the development of targeted therapies. Continued collaboration between chemists, biologists, and clinicians will be essential to translate these findings into clinical benefits.